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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely managing the exothermic dissolution of calcium bromide
dihydrate (CaBr₂·2H₂O).

Frequently Asked Questions (FAQs)
Q1: What is calcium bromide dihydrate and why is its dissolution exothermic?

A1: Calcium bromide dihydrate (CaBr₂·2H₂O) is a hydrated salt form of calcium bromide.[1]

Its dissolution in water is an exothermic process, meaning it releases heat.[2][3] This occurs

because more energy is released when water molecules hydrate the calcium (Ca²⁺) and

bromide (Br⁻) ions than is consumed to break apart the crystal lattice structure of the solid.[4]

Q2: What are the primary hazards associated with the dissolution of calcium bromide
dihydrate?

A2: The primary hazards include:

Heat Generation: The exothermic nature of the dissolution can cause a rapid increase in the

solution's temperature, potentially leading to boiling and splashing if not controlled.

Eye Damage: Calcium bromide dihydrate can cause serious eye damage upon contact.[5]

[6][7]

Skin Irritation: It may cause skin irritation, especially if the skin is wet or moist.[8]
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Respiratory Irritation: Inhalation of dust can irritate the respiratory tract.[8][9]

Q3: What personal protective equipment (PPE) is required when handling calcium bromide
dihydrate?

A3: Appropriate PPE includes:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes and dust.[6][8]

Hand Protection: Wear appropriate chemical-resistant gloves.[6]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[6][8]

Respiratory Protection: In situations where dust generation is significant, a NIOSH/MSHA-

approved respirator may be necessary.[6]

Q4: How should I store calcium bromide dihydrate?

A4: Store calcium bromide dihydrate in a tightly closed container in a cool, dry, and well-

ventilated area.[8] It is hygroscopic, meaning it readily absorbs moisture from the air, so

protection from moisture is crucial.[2][5]

Q5: What should I do in case of a spill?

A5: For a small spill, you can vacuum or sweep up the material and place it into a suitable

disposal container.[8] Avoid generating dust during cleanup. Ensure the area is well-ventilated.

[8] For large spills, it is important to contact emergency services for guidance.[10]

Q6: What is the proper first aid response for exposure to calcium bromide dihydrate?

A6:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][10]
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Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of water.

If irritation develops or persists, get medical aid.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms occur.[5][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[5][8]

Troubleshooting Guide
Problem Possible Cause Solution

Solution is overheating or

boiling during dissolution.

The rate of addition of calcium

bromide dihydrate to the

solvent is too fast.

Immediately stop adding the

solid. Allow the solution to cool

before proceeding. Consider

using an ice bath to manage

the temperature.

Unexpected precipitation or

cloudiness in the solution.

The starting solvent may be

impure, or the calcium bromide

may be reacting with dissolved

gases like CO₂.

Ensure the use of deionized or

distilled water. If the problem

persists, consider preparing

the solution under an inert

atmosphere.

Solid material is not dissolving

completely.

The solution has reached its

saturation point at the current

temperature.

Increase the temperature of

the solution to increase the

solubility of calcium bromide.

[2][11] Refer to the solubility

data table below.

Skin or eye irritation during

handling.

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Immediately follow first aid

procedures. Review and

enhance PPE protocols to

prevent future incidents.

Ensure proper ventilation.[6][8]

Quantitative Data Summary
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Property Value Notes

Molar Mass 235.98 g/mol For CaBr₂·2H₂O[1]

Enthalpy of Solution (ΔHsol) -103.1 kJ/mol For anhydrous CaBr₂[11]

Solubility in Water (anhydrous) 125 g/100 mL at 0°C [1][11]

143 g/100 mL at 20°C [1][2][11]

312 g/100 mL at 100°C [1][2][11]

Experimental Protocol: Safe Preparation of an
Aqueous Calcium Bromide Solution
Objective: To safely prepare an aqueous solution of calcium bromide from calcium bromide
dihydrate while managing the exothermic reaction.

Materials:

Calcium bromide dihydrate (CaBr₂·2H₂O)

Deionized or distilled water

Beaker or flask of appropriate size

Stir plate and magnetic stir bar

Thermometer or temperature probe

Ice bath (optional, but recommended)

Spatula

Weighing scale

Procedure:

Preparation and PPE:
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Work in a well-ventilated area, preferably a fume hood.

Ensure an eyewash station and safety shower are accessible.[8]

Put on all required PPE: chemical safety goggles, lab coat, and chemical-resistant gloves.

Measurement:

Measure the desired volume of deionized water and place it in the beaker with a magnetic

stir bar.

Weigh the required amount of calcium bromide dihydrate.

Dissolution:

Place the beaker on a stir plate and begin stirring the water at a moderate speed.

Place the beaker in an ice bath to help control the temperature, especially for

concentrated solutions.

Slowly add small portions of the calcium bromide dihydrate to the water.

Monitor the temperature of the solution continuously with a thermometer.

Allow the temperature to stabilize or decrease before adding the next portion of the solid.

Completion and Storage:

Once all the calcium bromide dihydrate has been added and the solution is clear, allow

it to cool to room temperature.

Transfer the solution to a clearly labeled and tightly sealed storage bottle.

Cleanup:

Clean all glassware thoroughly.

Dispose of any waste materials according to your institution's guidelines.
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Wash your hands thoroughly after completing the procedure.

Visualizations
Start: Prepare Solution

1. Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

2. Set up in Ventilated Area
(Fume Hood)

3. Measure Water and CaBr2·2H2O

4. Begin Dissolution:
Slowly add CaBr2·2H2O to stirring water

5. Monitor Temperature Continuously

6. Dissolution Complete

Temperature Rising Rapidly?

Use Ice Bath / Pause Addition

Yes

Continue Slow Addition

No

All Solid Added

7. Cool to Room Temperature

8. Transfer to Labeled, Sealed Container

End
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Click to download full resolution via product page

Caption: Workflow for the safe management of exothermic dissolution.

Encountered Issue During Dissolution

Overheating / Boiling Precipitation / Cloudiness Incomplete Dissolution Personal Exposure (Skin/Eye)

Stop adding solid.
Use an ice bath.

Allow to cool.

Use purified water.
Consider inert atmosphere.

Increase solution temperature
to enhance solubility.

Follow First Aid procedures immediately.
Review and improve PPE use.

Click to download full resolution via product page

Caption: Troubleshooting guide for common dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Managing Exothermic
Dissolution of Calcium Bromide Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591935#managing-exothermic-dissolution-of-
calcium-bromide-dihydrate-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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